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Compound of Interest

Compound Name: Tricarballylic anhydride
CAS No.: 4756-10-9
Cat. No.: B182443

Get Quote

. J

This guide provides an in-depth exploration of tricarballylic anhydride, a versatile reagent
with significant applications in synthetic chemistry and as a crucial building block in the
development of biologically active molecules. Designed for researchers, scientists, and
professionals in drug development, this document delves into the core chemical and physical
properties, synthesis protocols, and key applications of this important compound.

Chemical Identity and Nomenclature

Tricarballylic anhydride, a cyclic dicarboxylic anhydride, is a key chemical intermediate.
Accurate identification is paramount for regulatory compliance and scientific precision.

The primary Chemical Abstracts Service (CAS) number for tricarballylic anhydride is 4756-
10-9.[1][2][3] An alternative CAS number, 500000-19-1, is also cited in some databases.[4][5]

[6]

Table 1: Synonyms and Identifiers
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Identifier Type Value

Primary CAS Number 4756-10-9[1][2][3]

Alternative CAS Number 500000-19-1[4][5][6]

IUPAC Name 2-(2,5-dioxooxolan-3-yl)acetic acid[1][4]

Propanetricarboxylic acid, 1,2,3-, cyclic 1,2-

Common Synonyms ]
anhydride[4][5]

1,2,3-propanetricarboxylic anhydride[5]

(2,5-dioxotetrahydrofuran-3-yl)acetic acid[1]

Molecular Formula CeHeOs[1][4][5]

InChiKey LYANEXCVXFZQFF-UHFFFAOY SA-N[1][5]

Physicochemical Properties

A thorough understanding of the physicochemical properties of tricarballylic anhydride is
essential for its effective use in experimental design.

Table 2: Physicochemical Data

Property Value Source

Molecular Weight 158.11 g/mol [1]

Melting Point 144.1 °C [7]

Boiling Point Decomposes Not Available
Density 1.506 g/cm3 (Predicted) [7]

Appearance White to off-white solid General Knowledge

- Reacts with water. Soluble in
Solubility ) General Knowledge
many organic solvents.

Synthesis of Tricarballylic Anhydride

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tricarballylic-anhydride
https://www.chemsrc.com/en/cas/4756-10-9_901902.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB63216222.htm
https://www.pschemicals.com/index.php?p=product&CAS_nr=500000-19-1&id=41231
https://webbook.nist.gov/cgi/cbook.cgi?ID=C500000191
https://en.wikipedia.org/wiki/List_of_compounds_with_carbon_number_6
https://pubchem.ncbi.nlm.nih.gov/compound/Tricarballylic-anhydride
https://www.pschemicals.com/index.php?p=product&CAS_nr=500000-19-1&id=41231
https://www.pschemicals.com/index.php?p=product&CAS_nr=500000-19-1&id=41231
https://webbook.nist.gov/cgi/cbook.cgi?ID=C500000191
https://webbook.nist.gov/cgi/cbook.cgi?ID=C500000191
https://pubchem.ncbi.nlm.nih.gov/compound/Tricarballylic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Tricarballylic-anhydride
https://www.pschemicals.com/index.php?p=product&CAS_nr=500000-19-1&id=41231
https://webbook.nist.gov/cgi/cbook.cgi?ID=C500000191
https://pubchem.ncbi.nlm.nih.gov/compound/Tricarballylic-anhydride
https://webbook.nist.gov/cgi/cbook.cgi?ID=C500000191
https://www.benchchem.com/product/b182443/docs?utm_src=pdf-body#tricarballylic-anhydride-a-comprehensive-technical-guide-for-advanced-research
https://pubchem.ncbi.nlm.nih.gov/compound/Tricarballylic-anhydride
https://www.chembk.com/en/chem/4756-10-9
https://www.chembk.com/en/chem/4756-10-9
https://www.benchchem.com/product/b182443/docs?utm_src=pdf-body#tricarballylic-anhydride-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The synthesis of tricarballylic anhydride is typically achieved through the dehydration of its
parent acid, tricarballylic acid. The following protocol is a well-established method.

Synthesis Workflow
Starting Material Reagents
Tricarballylic Acid Acetic Anhydride

Process

Dissolution & Reaction

'

Removal of Excess Reagent

'

Recrystallization

Final Broduct

Tricarballylic Anhydride

Click to download full resolution via product page

Caption: Workflow for the synthesis of tricarballylic anhydride.

Detailed Experimental Protocol

This protocol is based on established chemical principles for the formation of anhydrides from

dicarboxylic acids.
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Materials:

Tricarballylic acid

o Acetic anhydride

o Ethyl acetate

e Round-bottom flask

e Magnetic stirrer and stir bar
e Heating mantle

» Rotary evaporator

e Recrystallization apparatus
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask, dissolve tricarballylic acid in a minimal
amount of acetic anhydride.

o Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by
techniques such as TLC or the complete dissolution of the starting material.

o Work-up: Once the reaction is complete, remove the excess acetic anhydride and acetic acid
byproduct under reduced pressure using a rotary evaporator.

 Purification: Recrystallize the crude product from a suitable solvent, such as ethyl acetate, to
yield pure tricarballylic anhydride.

e Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Key Applications in Research and Development

Tricarballylic anhydride serves as a versatile building block in organic synthesis, particularly
for introducing the tricarballyl moiety into larger molecules.
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Synthesis of Bioactive Molecules

Tricarballylic acid, and by extension its anhydride, is a structural component of several naturally
occurring mycotoxins, such as Fumonisin B1 and AAL Toxin TA.[8] The anhydride is a key
intermediate for the synthesis of analogs of these molecules, which are used in toxicological
and mechanistic studies.

Precursor to Aconitase Inhibitors

Tricarballylic acid is a known competitive inhibitor of aconitase (aconitate hydratase), an
essential enzyme in the citric acid cycle.[9][10] Aconitase catalyzes the isomerization of citrate
to isocitrate. Tricarballylic acid's structural similarity to citric acid allows it to bind to the active
site of the enzyme, thereby blocking the normal metabolic pathway. The anhydride can be used
to synthesize derivatives of tricarballylic acid for studies on aconitase inhibition and its
downstream metabolic consequences.

Citrate
Tricarballylic Acid
ricarpallylic ACI I

(from Anhydride)

Isocitrate

Click to download full resolution via product page

Caption: Inhibition of Aconitase by Tricarballylic Acid.

Use in Prodrug Development

The anhydride functionality can be employed in the synthesis of prodrugs. Anhydride-based
prodrugs can be designed to release the active pharmaceutical ingredient under specific
physiological conditions, potentially improving drug delivery and efficacy.[11]

Safety and Handling

Tricarballylic anhydride is a reactive chemical and should be handled with appropriate safety
precautions in a well-ventilated fume hood.
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e Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and
serious eye irritation. May cause respiratory irritation.[1]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.

e Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only outdoors or in a
well-ventilated area.

» Storage: Store in a well-ventilated place. Keep the container tightly closed. Store locked up.
Always consult the Safety Data Sheet (SDS) from the supplier before handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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